BENGHE Methodological & Application

Check Availability & Pricing

Electrochemical Applications of Titanium
Disilicide: Application Notes and Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Titanium disilicide

Cat. No.: B078298

For Researchers, Scientists, and Drug Development Professionals

Introduction

Titanium disilicide (TiSi2) is a refractory metal silicide recognized for its exceptional
properties, including low electrical resistivity, high thermal stability, and excellent corrosion
resistance.[1][2] These characteristics have traditionally positioned TiSi2 as a key material in
the microelectronics industry for applications such as interconnects and gate electrodes. More
recently, the unique electrochemical properties of TiSi2 have garnered significant interest for a
range of applications in energy storage and conversion, including as an anode material in
lithium-ion batteries, a potential electrode for supercapacitors, an electrochemical sensor
component, and an electrocatalyst. This document provides detailed application notes,
experimental protocols, and performance data to guide researchers in exploring the
electrochemical potential of titanium disilicide.

Lithium-lon Battery Anode

Titanium disilicide has emerged as a promising anode material for lithium-ion batteries (LIBS),
primarily as a component in silicon-based anodes. Silicon is an attractive anode material due to
its remarkably high theoretical specific capacity; however, it suffers from poor cycling stability
caused by significant volume expansion during the lithiation/delithiation process.[1][3] TiSi2 is
incorporated to buffer this volume change, enhance electrical conductivity, and improve the
overall electrochemical performance and stability of the anode.[2][4]

© 2025 BenchChem. All rights reserved. 1/13 Tech Support


https://www.benchchem.com/product/b078298?utm_src=pdf-interest
https://www.benchchem.com/product/b078298?utm_src=pdf-body
https://www.researchgate.net/publication/327684015_TiS2_as_an_Advanced_Conversion_Electrode_for_Sodium-Ion_Batteries_with_Ultra-High_Capacity_and_Long-Cycle_Life
https://www.mdpi.com/2079-4991/11/9/2279
https://www.benchchem.com/product/b078298?utm_src=pdf-body
https://www.benchchem.com/product/b078298?utm_src=pdf-body
https://www.researchgate.net/publication/327684015_TiS2_as_an_Advanced_Conversion_Electrode_for_Sodium-Ion_Batteries_with_Ultra-High_Capacity_and_Long-Cycle_Life
https://ijtech.eng.ui.ac.id/download/article/7374
https://www.mdpi.com/2079-4991/11/9/2279
https://www.researchgate.net/figure/a-Specific-capacitance-against-loading-of-TiO2-in-composite-plot-b-Plot-of-log-of_fig21_355323368
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Quantitative Performance Data

Material Reversible Current . Coulombic
. . Cycle Life o Reference
System Capacity Density Efficiency
TiSi2/RGO
) 358 mAh/g 50 mA/g - - [1]
Hybrid
TiSi2/IRGO ~100% after
] ~263 mAh/g 400 mA/g 600 cycles o [5]
Hybrid initial cycles
Si/TiSi2/G@v  886.6 mAh o
) 1600 mA gt 300 cycles 75.5% (initial)  [6][7]
oid@C g
SifTiSi2
) 530 mAh g~ 800 mA g 200 cycles - [4]
Composite
L 1663 mAh o
Si-TiON ) 0.1Ag? - 80.1% (initial)  [8]
9

Experimental Protocols
Protocol 1: Synthesis of TiSi2 Powder via Self-Propagating High-Temperature Synthesis (SHS)

This protocol describes a "chemical oven” SHS method to synthesize TiSi2 powder.[2]
e Materials:

o Titanium powder (99% purity, ~35 um)

o Silicon powder (99% purity, ~65 pm)

o Carbon powder

o Graphite crucible

o Tungsten wire

o Steel chamber with argon gas inlet

o Ball mill
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o 2 M NaOH aqueous solution

o Deionized water

e Procedure:

o

Prepare a mixture of titanium and silicon powders in a 1:2 molar ratio.

o Prepare a separate mixture of titanium and carbon powders to act as the "chemical oven."
o Place the Ti + 2Si mixture inside the graphite crucible.

o Place the Ti + C mixture outside the Ti + 2Si mixture, separated by a layer of carbon.

o Place the crucible inside a steel chamber and pressurize with argon to 0.2 MPa.

o Ignite the outer Ti + C mixture by passing a current through a tungsten wire placed on its
surface. The exothermic reaction will propagate and synthesize the TiSi2.

o After cooling, collect the synthesized powder and ball mill at 300 rpm for 3 hours.

o To purify, disperse 3 g of the TiSi2 powder in 100 mL of 2 M NaOH solution and stir for 24
hours to remove unreacted silicon.

o Collect the purified TiSi2 by washing with deionized water and drying in a vacuum oven.
Protocol 2: Fabrication and Electrochemical Testing of a TiSi2-Based Anode for Li-lon Batteries
This protocol is based on the preparation of a TiSi2/RGO hybrid anode.[2]

e Materials:

o Synthesized TiSi2 powder

o Reduced graphene oxide (RGO)

o Acetylene black (conductive additive)

o Polyvinylidene fluoride (PVDF) binder
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o N-methyl-2-pyrrolidone (NMP) solvent

o Copper foil (current collector)

o Lithium metal foil (counter and reference electrode)
o Microporous polypropylene separator

o Electrolyte: 1 M LiPF6 in a mixture of ethylene carbonate (EC), dimethyl carbonate (DMC),
and ethyl methyl carbonate (EMC) (1:1:1 by volume)

o CR2032 coin cell components

o Glovebox with argon atmosphere

e Procedure:
o Slurry Preparation:

» Prepare a slurry by uniformly mixing 80 wt.% TiSi2/RGO active material, 10 wt.%
acetylene black, and 10 wt.% PVDF binder in NMP.

o Electrode Casting:
» Cast the slurry onto a copper foil current collector using a doctor blade.
» Dry the coated foil in a vacuum oven at 100 °C for 12 hours.

» The typical mass loading of the active material should be in the range of 0.65-0.85
mg/cm>.

o Coin Cell Assembly:

» Transfer the dried electrode, lithium foil, separator, and electrolyte into an argon-filled
glovebox.

» Assemble a CR2032 coin cell with the TiSi2/RGO electrode as the working electrode,
lithium foil as the counter/reference electrode, and the microporous film as the
separator.
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» Add a few drops of the electrolyte to the separator.

o Electrochemical Testing:

» Perform galvanostatic charge-discharge cycling at various current densities to
determine the specific capacity and cycling stability.

» Conduct cyclic voltammetry (CV) to study the electrochemical reactions.

» Use electrochemical impedance spectroscopy (EIS) to analyze the charge-transfer
resistance.
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Caption: Workflow for TiSi2 powder synthesis via SHS.
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Caption: Workflow for Li-ion battery anode fabrication and testing.

Supercapacitors

© 2025 BenchChem. All rights reserved. 6/13 Tech Support


https://www.benchchem.com/product/b078298?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078298?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

The application of pure TiSi2 in supercapacitors is not well-documented in the reviewed
literature. Most research on titanium-based materials for supercapacitors focuses on titanium
dioxide (TiO2), titanium disulfide (TiS2), and titanium carbide (Ti3C2Tx MXene). However,
composite materials incorporating silicon and carbon with titanium compounds have shown

promise.
Quantitative Performance Data
. Specific
Material . Energy Power Cycle
Capacitanc . . . Reference
System Density Density Stability
e
Ti/SiIC
Composite (in 85% retention
Zn-ion hybrid 295 F/g 210 Wh/kg 160 W/kg after 10,000 [6]
supercapacit cycles
or)
949% retention
rGO/TiO2 12.58 Wh
) 531 F g - after 5000 9]
Composite kg™t

cycles

Ti3C2Tx/RG 49 mF/cm?2

) Good stability  [10]
O Composite (~140 Flg)

Experimental Protocols

Protocol 3: Generalized Protocol for Ti-Si-C Composite Electrode for Supercapacitors
This protocol is a generalized procedure based on the synthesis of a Ti/Si/C composite.[6]
o Materials:

o Titanium dioxide (TiO2) nanoparticles

o (3-Aminopropyl)triethoxysilane (APTES)

o Glucose
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o Ethanol

o Deionized water

o Teflon-lined stainless-steel autoclave
o Tube furnace with inert gas flow

o Nickel foam (current collector)

o Activated carbon

o PVDF binder

o NMP solvent

e Procedure:
o Composite Synthesis (Solvothermal and Carbonization):
» Functionalize TiO2 nanoparticles with APTES and glucose in an ethanol/water solution.
» Transfer the solution to a Teflon-lined autoclave and perform a hydrothermal reaction.

» Collect the product and carbonize it in a tube furnace under an inert atmosphere at a
specified temperature (e.g., 700 °C) to obtain the Ti/Si/C composite.

o Electrode Preparation:

» Create a slurry by mixing the Ti/Si/C composite (active material), activated carbon, and
PVDF binder in NMP. A common weight ratio is 80:10:10.

» Coat the slurry onto nickel foam.
» Dry the electrode in a vacuum oven.

o Electrochemical Testing (Three-electrode setup):
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» Use the prepared electrode as the working electrode, a platinum wire as the counter
electrode, and a saturated calomel electrode (SCE) or Ag/AgCI as the reference

electrode.
» Use an appropriate aqueous electrolyte (e.g., KOH or Na2S04).

» Perform CV at various scan rates, galvanostatic charge-discharge at different current
densities, and EIS to evaluate the supercapacitor performance.

Electrocatalysis

Theoretical studies have predicted that monolayer TiSi2 could be a highly active and stable
catalyst for the hydrogen evolution reaction (HER), with a near-zero Gibbs free energy for
hydrogen adsorption, which is a key indicator of a good HER catalyst. Experimental work has
also shown that TiSi2, particularly in composite form, can act as a photocatalyst for hydrogen

production.

Performance Data

Ke
Material L Y ...
Application Performance Conditions Reference
System .
Metric
TiSi2 Monolayer ]
) HER AG_H=0.02eV DFT Calculation [11]
(Theoretical)
Simulated
MoS2/TiSi2 Photocatalytic 214.1 Sunlight, Lactic [12]
Composite H2 Evolution pmol-h—1.g—1 Acid Sacrificial
Agent

Experimental Protocols

Protocol 4: General Protocol for Evaluating Electrocatalytic HER Performance
This is a generalized protocol for testing the HER activity of a TiSi2-based catalyst.

o Materials:
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o TiSi2-based catalyst powder

o Nafion solution (5 wt.%)

o Ethanol and deionized water

o Glassy carbon electrode (GCE) or other suitable substrate

o 0.5M H2S04 or 1.0 M KOH electrolyte

o Graphite rod (counter electrode)

o Saturated calomel electrode (SCE) or Ag/AgCI (reference electrode)

o Potentiostat

e Procedure:
o Catalyst Ink Preparation:

» Disperse a few milligrams of the catalyst powder in a solution of water, ethanol, and
Nafion.

= Sonciate the mixture to form a homogeneous ink.

o Working Electrode Preparation:
» Drop-cast a specific volume of the catalyst ink onto the surface of the GCE.
= Allow the electrode to dry at room temperature.

o Electrochemical Measurements:

» Use a standard three-electrode setup with the catalyst-modified GCE as the working
electrode.

» Purge the electrolyte with high-purity H2 or N2 gas before and during the measurement.
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» Perform linear sweep voltammetry (LSV) at a slow scan rate (e.g., 5 mV/s) to obtain the
polarization curve.

» Determine the overpotential required to achieve a current density of 10 mA/cm2,

» Calculate the Tafel slope from the linear region of the Tafel plot (overpotential vs.
log(current density)).

» Conduct chronoamperometry or chronopotentiometry to assess the long-term stability of
the catalyst.

Electrochemical Sensors

Direct application of TiSi2 in electrochemical sensors is not widely reported in the current
literature. The research in this area is dominated by other titanium compounds, most notably
titanium dioxide (TiO2) and titanium carbide (Ti3C2Tx), which are used for detecting a variety
of analytes, including dopamine, hydrogen peroxide, and various biomolecules.[5][13][14] The
high conductivity of TiSi2 could potentially be advantageous in a sensor electrode, but further
research is needed to explore its specific sensing capabilities. Given the lack of specific data
for TiSi2, no quantitative data table or detailed protocol is provided for this application.
Researchers interested in this area may draw inspiration from the established protocols for
TiO2-based sensors and adapt them for TiSi2.

Conclusion

Titanium disilicide shows considerable promise in several electrochemical applications, most
prominently as a stabilizing and conducting component in high-capacity silicon-based anodes
for lithium-ion batteries. Its potential as an efficient electrocatalyst for the hydrogen evolution
reaction is also noteworthy, though further experimental validation is required. The exploration
of TiSi2 in supercapacitors and electrochemical sensors is still in its nascent stages, and future
research in these areas could unveil new opportunities for this versatile material. The protocols
and data presented herein provide a foundation for researchers to further investigate and
harness the electrochemical properties of titanium disilicide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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